7-Hydroxy coumarin 2,3,4-tri-O-acetyl-beta-D-glucuronide methyl ester
7-Hydroxy coumarin 2,3,4-tri-O-acetyl-beta-D-glucuronide methyl ester
Brand Name:
Vulcanchem
CAS No.:
168286-97-3
VCID:
VC0127176
InChI:
InChI=1S/C22H22O12/c1-10(23)29-17-18(30-11(2)24)20(31-12(3)25)22(34-19(17)21(27)28-4)32-14-7-5-13-6-8-16(26)33-15(13)9-14/h5-9,17-20,22H,1-4H3/t17-,18-,19-,20+,22+/m1/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC3=C(C=C2)C=CC(=O)O3)C(=O)OC)OC(=O)C
Molecular Formula:
C22H22O12
Molecular Weight:
478.406
7-Hydroxy coumarin 2,3,4-tri-O-acetyl-beta-D-glucuronide methyl ester
CAS No.: 168286-97-3
Cat. No.: VC0127176
Molecular Formula: C22H22O12
Molecular Weight: 478.406
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 168286-97-3 |
|---|---|
| Molecular Formula | C22H22O12 |
| Molecular Weight | 478.406 |
| IUPAC Name | methyl (2R,3R,4R,5S,6R)-3,4,5-triacetyloxy-6-(2-oxochromen-7-yl)oxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C22H22O12/c1-10(23)29-17-18(30-11(2)24)20(31-12(3)25)22(34-19(17)21(27)28-4)32-14-7-5-13-6-8-16(26)33-15(13)9-14/h5-9,17-20,22H,1-4H3/t17-,18-,19-,20+,22+/m1/s1 |
| Standard InChI Key | GREJSCHGTQAQIT-YHZBMZHBSA-N |
| SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC3=C(C=C2)C=CC(=O)O3)C(=O)OC)OC(=O)C |
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